![molecular formula C16H20N2O2 B4069799 3-(cyclopentylamino)-1-(3-methylphenyl)-2,5-pyrrolidinedione](/img/structure/B4069799.png)
3-(cyclopentylamino)-1-(3-methylphenyl)-2,5-pyrrolidinedione
Overview
Description
3-(cyclopentylamino)-1-(3-methylphenyl)-2,5-pyrrolidinedione is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is also known as CPP-115 and belongs to the class of GABA aminotransferase inhibitors.
Mechanism of Action
CPP-115 inhibits the activity of GABA aminotransferase, which is an enzyme that breaks down GABA in the brain. By inhibiting this enzyme, CPP-115 increases the levels of GABA, which leads to the inhibition of neuronal activity. This mechanism of action makes CPP-115 a potential treatment for several neurological disorders.
Biochemical and Physiological Effects:
CPP-115 has been shown to increase the levels of GABA in the brain, which leads to the inhibition of neuronal activity. This can result in several biochemical and physiological effects such as reduced anxiety, improved cognitive function, and decreased seizure activity. CPP-115 has also been shown to have a low potential for abuse and addiction, making it a safer alternative to other drugs used for the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
CPP-115 has several advantages for lab experiments. It is a highly pure and stable compound that can be easily synthesized in large quantities. It also has a low potential for toxicity and side effects, making it a safer alternative to other drugs used for the treatment of neurological disorders. However, CPP-115 has some limitations for lab experiments. It is a relatively new compound, and its long-term effects are not yet fully understood. It also requires further studies to determine its efficacy and safety for the treatment of neurological disorders.
Future Directions
There are several future directions for the study of CPP-115. One potential direction is to further investigate its potential therapeutic applications for neurological disorders such as epilepsy, anxiety, and addiction. Another direction is to study its potential to improve cognitive function and memory. Furthermore, studies can be conducted to determine the long-term effects of CPP-115 and its potential for drug interactions. Overall, CPP-115 has significant potential for the development of new treatments for neurological disorders.
Scientific Research Applications
CPP-115 has been extensively studied for its potential therapeutic applications. It has been shown to increase the levels of GABA in the brain, which is a neurotransmitter that inhibits the activity of neurons. This makes CPP-115 a potential treatment for several neurological disorders such as epilepsy, anxiety, and addiction. CPP-115 has also been studied for its potential to improve cognitive function and memory.
properties
IUPAC Name |
3-(cyclopentylamino)-1-(3-methylphenyl)pyrrolidine-2,5-dione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O2/c1-11-5-4-8-13(9-11)18-15(19)10-14(16(18)20)17-12-6-2-3-7-12/h4-5,8-9,12,14,17H,2-3,6-7,10H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIQZWBIYTGOANX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2C(=O)CC(C2=O)NC3CCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.